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Compound of Interest

Compound Name: AZD5597

Cat. No.: B10789078 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of AZD5597, a potent cyclin-dependent kinase (CDK) inhibitor used in cancer

research.[1][2] Adherence to these procedures is critical due to the compound's potential

hazards.

Hazard Identification and Safety Precautions
AZD5597 is a potent pharmaceutical compound intended for research use only.[3] While a

specific Safety Data Sheet (SDS) for AZD5597 is not publicly available, related compounds

with similar hazard profiles are classified under the Globally Harmonized System (GHS) as

acutely toxic if swallowed and may cause genetic defects. Therefore, it is imperative to handle

AZD5597 with extreme caution.

Personal Protective Equipment (PPE) Required:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use a fume hood to avoid inhalation of dust or aerosols.
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Quantitative Data Summary
There is limited publicly available quantitative data specifically for the disposal of AZD5597.

The information below is based on general knowledge of the compound and standard

laboratory practices.

Parameter Value/Information Source/Comment

Chemical Name

(S)-(4-((5-fluoro-4-(1-isopropyl-

2-methyl-1H-imidazol-5-

yl)pyrimidin-2-yl)amino)phenyl)

(3-(methylamino)pyrrolidin-1-

yl)methanone

IUPAC name.[4]

Molecular Formula C23H28FN7O [1][4]

Appearance Solid powder.[1][4]

Solubility

Soluble in DMSO and

Methanol; not soluble in water.

[4][5]

This is a critical consideration

for choosing a suitable waste

container and for potential

decontamination procedures.

Storage

Short term (days to weeks) at

0-4°C; long term (months to

years) at -20°C.[4][5]

Proper storage is essential to

prevent degradation and

accidental release.

Hazard Class

Assumed to be hazardous

waste. Based on similar

compounds, it may be

classified as acutely toxic and

mutagenic.

In the absence of a specific

SDS, treat the compound with

the highest level of precaution.

Disposal Method
Incineration by an approved

waste disposal plant.

This is the standard and

recommended method for

disposing of potent

pharmaceutical compounds to

ensure complete destruction.
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Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of AZD5597 from the point of

use to final removal by a certified waste management service.

Experimental Workflow for Disposal
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Preparation Phase

Segregation & Collection Phase

Storage & Disposal Phase

Identify all AZD5597 waste streams
(pure compound, contaminated labware, solutions)

Select appropriate, labeled
hazardous waste containers

Wear required Personal
Protective Equipment (PPE)

Place solid AZD5597 waste
into a dedicated, sealed container

Collect contaminated sharps
in a puncture-proof sharps container

Collect liquid waste (e.g., DMSO solutions)
in a compatible, sealed container

Segregate from other chemical waste
unless instructed otherwise by EHS

Store waste containers in a designated,
secure secondary containment area

Complete hazardous waste manifest
with accurate chemical information

Arrange for pickup by certified
hazardous waste disposal service

Confirm disposal via incineration
at a licensed facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AZD5597 waste.
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Step 1: Waste Identification and Segregation

Pure Compound: Any unused or expired AZD5597 powder should be kept in its original,

tightly sealed container.

Contaminated Materials: This includes items such as pipette tips, weigh boats, contaminated

gloves, and bench paper. These should be collected in a dedicated, clearly labeled

hazardous waste bag or container.

Solutions: Solutions of AZD5597 (e.g., in DMSO) must be collected in a designated, leak-

proof, and chemically compatible hazardous waste container. Do not mix with other solvent

waste unless permitted by your institution's Environmental Health and Safety (EHS)

department.

Step 2: Container Management

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "AZD5597," and the associated hazards (e.g., "Acutely Toxic," "Mutagenic").

Keep containers securely closed at all times, except when adding waste.

Ensure containers are in good condition and not leaking.

Step 3: Storage Prior to Disposal

Store all AZD5597 waste in a designated and secure satellite accumulation area within the

laboratory.

This area should be under the control of laboratory personnel and away from general

laboratory traffic.

Use secondary containment (e.g., a chemical-resistant tray or tub) to prevent the spread of

material in case of a spill.

Step 4: Final Disposal

The disposal of AZD5597 waste must be handled by a licensed and approved hazardous

waste disposal company.
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Contact your institution's EHS department to schedule a waste pickup.

Provide the waste manifest with accurate information about the contents of the container.

The recommended final disposal method is incineration at an approved facility.

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that have come into contact with

AZD5597. Use an appropriate solvent (such as ethanol or isopropanol) followed by a soap

and water wash, if compatible with the equipment.

Dispose of all cleaning materials (e.g., wipes, paper towels) as contaminated solid waste.

Logical Decision Pathway for Disposal
The following diagram illustrates the decision-making process for handling materials potentially

contaminated with AZD5597.
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Waste Characterization

Disposal Action

Material for Disposal

Is the material contaminated
with AZD5597?

Is it a sharp?

Yes

Dispose as
non-hazardous waste

No

Is it a liquid?

No

Place in labeled
'Hazardous Sharps' container

Yes

Solid Waste
(gloves, tips, etc.)

No

Collect in labeled
'Hazardous Liquid Waste' container

Yes

Place in labeled
'Hazardous Solid Waste' container

Store in secure Satellite Accumulation Area
for pickup by certified waste vendor

Click to download full resolution via product page

Caption: Decision tree for AZD5597 waste segregation.
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By following these procedures, you contribute to a safe laboratory environment and ensure that

potent research compounds are managed responsibly from acquisition to final disposal. Always

consult your institution's specific EHS guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

